Cas no 93894-56-5 (Isooctanesulfonamide,heptadecafluoro- (9CI))
93894-56-5 structure
Product Name:Isooctanesulfonamide,heptadecafluoro- (9CI)
CAS No:93894-56-5
MF:C8H2F17NO2S
MW:499.144840717316
CID:810679
PubChem ID:44145266
Update Time:2025-04-19
Isooctanesulfonamide,heptadecafluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isooctanesulfonamide,heptadecafluoro- (9CI)
- 1,1,2,2,3,3,4,4,5,5,6,7,7,7-tetradecafluoro-6-(trifluoromethyl)heptane-1-sulfonamide
- heptadecafluoroisooctanesulphonamide
- EINECS 299-755-9
- NS00011315
- DTXSID901022195
- 1-Heptanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,7,7,7-tetradecafluoro-6-(trifluoromethyl)-
- 1644617-02-6
- 93894-56-5
-
- Inchi: 1S/C8H2F17NO2S/c9-1(6(18,19)20,7(21,22)23)2(10,11)3(12,13)4(14,15)5(16,17)8(24,25)29(26,27)28/h(H2,26,27,28)
- InChI Key: LIDOVKZSCIIYGP-UHFFFAOYSA-N
- SMILES: S(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(N)(=O)=O
Computed Properties
- Exact Mass: 498.9534782g/mol
- Monoisotopic Mass: 498.9534782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 68.5Ų
Isooctanesulfonamide,heptadecafluoro- (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
93894-56-5 (Isooctanesulfonamide,heptadecafluoro- (9CI)) Related Products
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